4-[(2-Methoxyethyl)amino]benzoic acid

• IUPAC Name: 4-(2-methoxyethylamino)benzoic acid
• InChI: InChI=1S/C10H13NO3/c1-14-7-6-11-9-4-2-8(3-5-9)10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13)
• InChI Key: JOFVUQRVNSRCBZ-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=CC=C(C=C1)C(=O)O
• Molecular Formula: C10H13NO3
• Molecular Weight: 195.21 g/mol

Description

“4-[(2-Methoxyethyl)amino]benzoic acid” is a chemical compound with the CAS Number: 855199-07-4. It has a molecular weight of 195.22. The compound is a powder at room temperature.

Molecular Structure Analysis

The IUPAC name for this compound is “4-[(2-Methoxyethyl)amino]benzoic acid” and its InChI code is "1S/C10H13NO3/c1-14-7-6-11-9-4-2-8(3-5-9)10(12)13/h2-5,11H,6-7H2,1H3,(H,12,13)". This indicates the molecular structure of the compound.

Physical And Chemical Properties Analysis

The compound is a powder at room temperature. It has a melting point of 159-161 degrees Celsius.

Scientific Research Applications

Synthesis and Chemistry

• Synthesis Methods

  Research has been conducted on the synthesis of various benzoic acid derivatives, including methods for 4-amino-2-methoxy-5-ethylthio benzoic acid and 2-amino-4-methoxy benzoic acid, providing insights into efficient synthesis routes and characterization of these compounds (Yang Guo-jun, 2010); (Jiang Jian-hui, 2010).

• Doping in Polyaniline

  Benzoic acid and its derivatives, such as 2-methoxybenzoic acid, have been used as dopants for polyaniline, showing significant conductivity properties. This could be relevant for applications in materials science and electronics (C. A. Amarnath & S. Palaniappan, 2005).

Biochemical Applications

• Antibacterial Activity

  Schiff bases derived from 4-aminobenzoic acid have shown potential as antibacterial agents. This indicates a possible role for 4-[(2-Methoxyethyl)amino]benzoic acid in antimicrobial research (Jigna Parekh et al., 2005).

• Pseudopeptide Synthesis

  The novel amino acid 4-Amino-3-(aminomethyl)benzoic acid has shown promise in pseudopeptide synthesis, suggesting potential applications in peptide research and drug development (R. Pascal et al., 2000).

• Herbicidal Use

  Benzoic acid derivatives are recognized for their use as phytocidal agents, hinting at the agricultural applications of such compounds (D. Frear et al., 1972).

Material Science and Pharmacology

• Lanthanide Coordination Compounds

  Benzoic acid derivatives have been used in synthesizing lanthanide coordination compounds, influencing luminescent properties and could have implications in material science and photoluminescence studies (S. Sivakumar et al., 2010).

• Radiopharmaceutical Agent

  Schiff base ligand derived from benzoic acid has been studied for its potential as a radiopharmaceutical agent with hepatobiliary excretion, indicating its use in diagnostic imaging (M. Akbar, 2018).

Safety And Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302, H315, H319, and H335. These indicate that the compound can cause skin irritation, serious eye damage, and may be harmful if swallowed or inhaled. The compound should be handled with appropriate safety measures.

Citations

Identification of a Benzimidazolecarboxylic acid derivative (BAY 1316957) as a potent and selective human prostaglandin E2 receptor subtype 4 (hEP4-R) antagonist …

S Bäurle, J Nagel, O Peters, N Bräuer… - Journal of Medicinal …, 2019 - ACS Publications

The presence and growth of endometrial tissue outside the uterine cavity in endometriosis patients are primarily driven by hormone-dependent and inflammatory processes—the latter …

Number of citations: 18 pubs.acs.org